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Compound of Interest

Compound Name: Ajugose

Cat. No.: B3029061

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, occurrence,
and analysis of Ajugose, a hexasaccharide of the Raffinose Family Oligosaccharides (RFOSs).
Ajugose, while less ubiquitous than other RFOs like raffinose and stachyose, is found in
specific plant families and holds interest for its physiological roles in plants and potential
applications.

Natural Sources and Distribution of Ajugose

Ajugose has a limited but significant distribution in the plant kingdom. Its presence is
predominantly documented in the seeds of various legume species and in the vegetative
tissues of a few other plant families.

Leguminosae (Fabaceae) Family

The seeds of legumes are the most well-documented source of Ajugose. Among these, the
genus Lupinus (lupin) stands out for its consistent and relatively high accumulation of this
hexasaccharide.[1][2]

e Lupinus (Lupin): Various lupin species are known to contain Ajugose, with concentrations
varying significantly between them. For instance, Lupinus albus and Lupinus mutabilis
generally exhibit lower levels of Ajugose, while Lupinus angustifolius and Lupinus luteus
tend to have higher concentrations.[1][2]
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» Vigna (Black Gram and Ricebean): Ajugose has also been identified in the seeds of black
gram (Vigna mungo) and ricebean (Vigna umbellata), although often in trace amounts.[2][3]

Lamiaceae Family

Certain members of the Lamiaceae family are notable for containing Ajugose and for
possessing a unigue biosynthetic pathway for higher RFOs.

o Ajuga reptans (Common Bugle): This species not only contains Ajugose but is also a model
organism for studying the galactinol-independent pathway of RFO synthesis.[1] In Ajuga
reptans, RFOs can constitute a significant portion of the dry weight in photosynthesizing
leaves.[1]

o Coleus blumei: Similar to Ajuga reptans, Coleus blumei is reported to have a galactinol-
independent pathway for the synthesis of higher RFOs, including Ajugose.[1][4]

Other Plant Sources

e Leonurus lucidus (Turcz.): The roots of this plant have been found to contain a substantial
amount of oligosaccharides, including Ajugose.[2]

e Lantana camara: The roots of this plant have also been reported to contain Ajugose among
other oligosaccharides.[2]

Quantitative Occurrence of Ajugose

The concentration of Ajugose can vary widely depending on the plant species, cultivar, and
environmental conditions. The following table summarizes the reported quantitative data for
Ajugose in various plants.
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Plant Species Plant Part Ajugose Content Reference
Lupinus albus Seeds 0.2% - 0.5% [1]
Lupinus mutabilis Seeds 0.2% [1]
Lupinus angustifolius Seeds 1.7% - 2.6% [1]
Lupinus luteus Seeds 0.6% - 4.6% [1]
Vigna umbellata

] Seeds 0.27 - 8.82 mg/100g [2]
(Ricebean)
Vigna mungo (Black

Seeds 0.30 - 4.48 mg/g [3]

gram)
Leonurus lucidus Roots 118.6 mg/g [2]

Biosynthesis of Ajugose in Plants

Ajugose is synthesized as part of the Raffinose Family Oligosaccharides (RFO) pathway.
There are two primary routes for the biosynthesis of higher RFOs like Ajugose: a galactinol-
dependent pathway and a galactinol-independent pathway.

Galactinol-Dependent Pathway

This is the primary pathway for RFO synthesis in most plants. It involves the sequential addition
of galactose units from a donor molecule called galactinol.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8891438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8891438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8891438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8891438/
https://www.biocrick.com/Ajugose-BCX1288.html
https://www.researchgate.net/publication/7066038_Isolation_and_structural_analysis_of_ajugose_from_Vigna_mungo_L
https://www.biocrick.com/Ajugose-BCX1288.html
https://www.benchchem.com/product/b3029061?utm_src=pdf-body
https://www.benchchem.com/product/b3029061?utm_src=pdf-body
https://www.benchchem.com/product/b3029061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

UDP-Galactose

Galactinol Synthase

myo-Inositol

Verbascose

vy
Ajugose

y
Galactinol [ Sucrose
Raffinose Synthase
Raffinose
Stachyose Synthase
—»>| Stachyose |«
Verbascose Synthase
| <«
|-t

Ajugose Synthase

Click to download full resolution via product page

Galactinol-Dependent RFO Biosynthesis
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Galactinol-Independent Pathway

This alternative pathway has been identified in some species of the Lamiaceae family, such as
Ajuga reptans and Coleus blumei.[1][4][5] It involves the transfer of a galactose unit from one
RFO molecule to another, catalyzed by galactan:galactan galactosyltransferase (GGT).
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Experimental Protocols for Ajugose Analysis

The analysis of Ajugose and other RFOs typically involves extraction from the plant material
followed by chromatographic separation and quantification.

Extraction of Soluble Sugars

A general workflow for the extraction of soluble sugars, including Ajugose, from plant tissues is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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